N-[(5-Oxo-7,8-dihydro-6H-quinolin-2-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(5-oxo-7,8-dihydro-6H-quinolin-2-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C13H14N2O2/c1-2-13(17)14-8-9-6-7-10-11(15-9)4-3-5-12(10)16/h2,6-7H,1,3-5,8H2,(H,14,17)
• InChI Key: FSOSBXPWXHKGGD-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=NC2=C(C=C1)C(=O)CCC2
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents.

Synthesis Analysis

Chemical modification of quinoline is one of the commonest approaches used in drug discovery, resulting in improved therapeutic effects. The quinoline ring has been generally synthesized by various conventional named reactions such as Skraup, Doebner-Von Miller, Pfitzinger, Friedlander, Conrad-Limpach, and Combes synthesis.

Molecular Structure Analysis

Quinoline is an aromatic nitrogen-containing heterocyclic compound having a molecular formula of C9H7N. It participates in both electrophilic and nucleophilic substitution reactions.

Chemical Reactions Analysis

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Physical And Chemical Properties Analysis

Being a weak tertiary base, quinoline forms salts with acids and exhibits reactions similar to benzene and pyridine.

Mechanism of Action

The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety.

Future Directions

The swift development of new molecules containing the quinoline nucleus has generated many research reports in a brief span of time. There seems to be a requirement to collect recent information in order to understand the current status of the quinoline nucleus in medicinal chemistry research, focusing in particular on the numerous attempts to synthesize and investigate new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity.